Cas no 1903764-60-2 (2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide)

• Product Name: 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• CAS No: 1903764-60-2
• MF: C₁₈H₁₈F₃N₅O₂
• MW: 393.363033771515
• CID: 6388579
• PubChem ID: 92071872
• Update Time: 2025-05-19

2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide
• 2-(morpholin-4-yl)-N-[4-(trifluoromethyl)phenyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• 1903764-60-2
• 2-morpholino-N-(4-(trifluoromethyl)phenyl)-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• F6444-6653
• AKOS025335258
• 2-morpholin-4-yl-N-[4-(trifluoromethyl)phenyl]-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide

• Inchi： 1S/C18H18F3N5O2/c19-18(20,21)13-1-3-14(4-2-13)23-17(27)26-10-12-9-22-16(24-15(12)11-26)25-5-7-28-8-6-25/h1-4,9H,5-8,10-11H2,(H,23,27)
• InChI Key： RJJOXUGSWOEJDT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(N1CC2=CN=C(N=C2C1)N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 393.14125932g/mol
• Monoisotopic Mass: 393.14125932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-dpyrimidine-6-carboxamide

Comprehensive Analysis of 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS No. 1903764-60-2)

The compound 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS No. 1903764-60-2) is a highly specialized pyrrolopyrimidine derivative with significant potential in pharmaceutical research. Its unique structure, featuring a morpholine moiety and a trifluoromethylphenyl group, makes it a promising candidate for drug discovery, particularly in targeting kinase-related pathways. Researchers are increasingly interested in this compound due to its potential applications in oncology and inflammation.

Recent trends in drug development highlight the growing demand for small-molecule inhibitors with high selectivity and bioavailability. The pyrrolopyrimidine scaffold, as seen in this compound, is a privileged structure in medicinal chemistry, often associated with kinase inhibition. The inclusion of a trifluoromethyl group enhances metabolic stability and binding affinity, addressing common challenges in drug design. This aligns with current industry focus on optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion).

The morpholine ring in CAS No. 1903764-60-2 contributes to improved solubility and pharmacokinetics, a critical factor in modern drug development. This feature is particularly relevant given the rising interest in oral bioavailability and CNS penetration, as evidenced by frequent searches for "blood-brain barrier permeable compounds" in scientific databases. The compound's structural complexity also makes it a valuable tool for studying allosteric modulation of protein targets.

From a synthetic chemistry perspective, the pyrrolo[3,4-d]pyrimidine core presents interesting challenges and opportunities. Researchers exploring "heterocyclic compound synthesis" or "fluorinated drug intermediates" will find this molecule particularly intriguing. The presence of both hydrogen bond acceptors and lipophilic groups in its architecture exemplifies contemporary strategies for balancing polarity and permeability.

In the context of precision medicine, compounds like 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide are gaining attention for their potential in targeted therapies. The trifluoromethyl group's ability to influence electron distribution and molecular recognition makes this compound a subject of studies investigating protein-ligand interactions. This is especially pertinent given the pharmaceutical industry's shift toward structure-based drug design.

The compound's physicochemical properties warrant special consideration. With increasing searches for "computational chemistry predictions" and "molecular property calculation," researchers should note that the morpholine and trifluoromethyl groups significantly impact logP, polar surface area, and other key parameters. These characteristics position it as a valuable case study in medicinal chemistry optimization courses and research.

Emerging applications in fragment-based drug discovery further highlight the relevance of this molecule. The pyrrolopyrimidine core serves as an excellent starting point for scaffold hopping strategies, a technique frequently searched by medicinal chemists. Its balanced combination of rigidity and flexibility makes it particularly suitable for exploring three-dimensional chemical space.

From an intellectual property perspective, CAS No. 1903764-60-2 represents an interesting case in patent landscaping. The combination of its structural features appears in several recent pharmaceutical patents, reflecting industry interest in similar chemotypes. This aligns with growing searches for "novel kinase inhibitor scaffolds" and "next-generation therapeutic agents."

Quality control and analytical characterization of this compound present specific challenges due to its structural complexity. Researchers investigating "HPLC method development for heterocycles" or "mass spectrometry of fluorinated compounds" will find this molecule a compelling subject. The trifluoromethyl group in particular influences both chromatographic behavior and fragmentation patterns in mass spec analysis.

In conclusion, 2-(morpholin-4-yl)-N-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS No. 1903764-60-2) represents a fascinating intersection of medicinal chemistry, drug design, and pharmaceutical development. Its structural features address multiple current challenges in the field, from improving drug-like properties to enabling novel mechanisms of action. As research continues to explore its potential applications, this compound will likely remain a subject of significant scientific interest and investigation.